![molecular formula C₅₄H₈₅N₁₉O₁₃ B612709 MK-2206 (dihydrochloride) CAS No. 142479-13-8](/img/structure/B612709.png)
MK-2206 (dihydrochloride)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
MK-2206 (dihydrochloride) is a drug candidate being investigated to help treat cancer . Its chemical formula is C25H21N5O . It acts as an allosteric AKT inhibitor . It is a highly selective inhibitor of pan-Akt, namely, of all three Akt isoforms Akt1, Akt2, and Akt3 .
Molecular Structure Analysis
The molecular formula of MK-2206 (dihydrochloride) is C25H21N5O.2HCl . The average molecular weight is 480.39 Da . The monoisotopic mass is 479.127960 Da .Chemical Reactions Analysis
MK-2206 (dihydrochloride) is a highly selective inhibitor of Akt1/2/3 with IC50 values of 8 nM/12 nM/65 nM, respectively . It is an allosteric inhibitor and is activated by the pleckstrin homology domain .Physical And Chemical Properties Analysis
MK-2206 (dihydrochloride) is a solid . The molecular weight is 480.39 .Scientific Research Applications
Treatment of Advanced Solid Tumors : MK-2206 has been investigated for its safety, pharmacodynamics, and efficacy in patients with advanced solid tumors, particularly in dose-escalation studies to determine maximum tolerated doses and schedules (Yap, Yan, Patnaik, et al., 2014).
Enhancing Antitumor Efficacy of Chemotherapeutic Agents : It has shown potential in enhancing the antitumor efficacy of standard chemotherapeutic agents and molecular-targeted drugs, both in vitro and in vivo. This includes synergistic effects with agents like erlotinib, lapatinib, doxorubicin, gemcitabine, and others (Hirai, Sootome, Nakatsuru, et al., 2010).
Sensitizing Cancer Cells to Treatment : MK-2206 has been found to sensitize cancer cells to other treatments, such as salinomycin, through the reduction of both phosphorylated and total Akt levels, suggesting its potential in combination therapies (Choi, Kim, Yoon, 2014).
Inhibiting AKT in Breast Cancer : In breast cancer, MK-2206 has demonstrated the ability to inhibit AKT signaling, cell-cycle progression, and apoptosis. Its efficacy seems to be higher in tumors with PTEN loss or PIK3CA mutation (Sangai, Akcakanat, Chen, et al., 2012).
Pharmacokinetics and Pharmacodynamics in Various Cancer Types : Studies have focused on the pharmacokinetics and pharmacodynamics of MK-2206 in different cancer types, including biliary cancer, gastric cancer, and acute myelogenous leukemia, exploring its potential clinical activity and tolerability (Ahn, Li, Wei, et al., 2015; Zhao, Tian, Zhang, et al., 2014; Konopleva, Walter, Faderl, et al., 2014).
Molecular Interaction Studies : Research has also been conducted to understand the binding mechanism and molecular interactions of MK-2206 with human AKT, providing insights into its inhibitory mechanism (Rehan, Beg, Parveen, et al., 2014).
Combination with Other Molecular Agents : Studies indicate that combining MK-2206 with agents like hydroxychloroquine, etoposide, or rapamycin can enhance the antitumor growth effect and provide therapeutic benefits in various cancers (Mehnert, Kaveney, Malhotra, et al., 2019; Li, Yan, Attayan, et al., 2012).
Mechanism of Action
Safety and Hazards
MK-2206 (dihydrochloride) is harmful if swallowed . It causes skin irritation and serious eye irritation . It may cause respiratory irritation . In case of skin contact, it is advised to wash with plenty of soap and water . In case of eye contact, it is advised to rinse cautiously with water for several minutes .
properties
IUPAC Name |
(2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]propanoyl]amino]-3-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-hydroxybutanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C54H85N19O13/c1-5-27(2)41(49(83)68-37(14-9-21-63-53(58)59)46(80)73-42(29(4)75)50(84)69-38(51(85)86)15-10-22-64-54(60)61)72-43(77)28(3)66-47(81)40(24-31-25-65-35-12-7-6-11-33(31)35)71-48(82)39(23-30-16-18-32(76)19-17-30)70-45(79)36(13-8-20-62-52(56)57)67-44(78)34(55)26-74/h6-7,11-12,16-19,25,27-29,34,36-42,65,74-76H,5,8-10,13-15,20-24,26,55H2,1-4H3,(H,66,81)(H,67,78)(H,68,83)(H,69,84)(H,70,79)(H,71,82)(H,72,77)(H,73,80)(H,85,86)(H4,56,57,62)(H4,58,59,63)(H4,60,61,64)/t27-,28-,29+,34-,36-,37-,38-,39-,40-,41-,42-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSAAOPBSIPAHOK-NHUGIYAUSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(C(=O)NC(CCCN=C(N)N)C(=O)NC(C(C)O)C(=O)NC(CCCN=C(N)N)C(=O)O)NC(=O)C(C)NC(=O)C(CC1=CNC2=CC=CC=C21)NC(=O)C(CC3=CC=C(C=C3)O)NC(=O)C(CCCN=C(N)N)NC(=O)C(CO)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C)[C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H]([C@@H](C)O)C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)NC(=O)[C@H](C)NC(=O)[C@H](CC1=CNC2=CC=CC=C21)NC(=O)[C@H](CC3=CC=C(C=C3)O)NC(=O)[C@H](CCCN=C(N)N)NC(=O)[C@H](CO)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C54H85N19O13 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1208.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.